![molecular formula C9H6ClF3O2 B1444555 3-Methoxy-4-(trifluoromethyl)benzoyl chloride CAS No. 1261571-92-9](/img/structure/B1444555.png)
3-Methoxy-4-(trifluoromethyl)benzoyl chloride
Overview
Description
3-Methoxy-4-(trifluoromethyl)benzoyl chloride is a clear light yellow liquid . It has a molecular formula of C9H6ClF3O2 .
Synthesis Analysis
This compound has been used in the preparation of intermediates, required for synthesis of C-2 and C-3 substituted pyrazolo . It undergoes microwave-promoted Suzuki-type coupling reaction with phenylboronic acid to yield 4-(trifluoromethyl)benzophenone .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string FC(F)(F)C1=C(OC)C=CC(C(Cl)=O)=C1 . The InChI key for this compound is PBKYPTQBAQQVPT-UHFFFAOYSA-N .Chemical Reactions Analysis
As mentioned earlier, this compound undergoes microwave-promoted Suzuki-type coupling reaction with phenylboronic acid .Physical And Chemical Properties Analysis
This compound is a clear light yellow liquid . It has a molecular weight of 238.59 .Scientific Research Applications
Methoxycarbonylation of Aryl Chlorides In another application, 3-Methoxy-4-(trifluoromethyl)benzoyl chloride is relevant in the methoxycarbonylation of aryl chlorides. A palladium-based catalyst system demonstrates good activity for this reaction, especially with activated aryl chlorides. This process is part of creating complex organic molecules, which might be important in pharmaceuticals or materials science (Jiménez-Rodríguez et al., 2005).
Solvolysis and Reactivity Studies
Solvolysis in Microemulsions Studies on the solvolysis of benzoyl chlorides, including this compound, in microemulsions reveal interesting kinetic behaviors. These studies help in understanding the reactivity of such compounds in different solvent environments, which is crucial for designing efficient chemical reactions for industrial and laboratory synthesis (Fernández et al., 2003).
Organic Synthesis and Functionalization
Synthesis of Brovanexine Hydrochloride A synthesis route involves this compound reacting with bromhexine to produce brovanexine hydrochloride, a compound likely used in medical applications. This route emphasizes the role of the compound in forming complex molecules through multi-step synthesis (Song Hong-rui, 2010).
Catalytic Processes
Iridium-Catalyzed Decarbonylation this compound is also involved in catalytic processes such as iridium-catalyzed decarbonylation. This reaction produces naphthalenes and anthracenes from benzoyl chlorides and internal alkynes, illustrating the compound's utility in synthesizing polycyclic aromatic hydrocarbons (Yasukawa et al., 2002).
Safety and Hazards
Mechanism of Action
Target of Action
Benzoyl chloride compounds are typically reactive acylating agents. They can react with various biological targets such as carboxylic acids, alcohols, and amines .
Mode of Action
The interaction usually involves a nucleophilic addition-elimination mechanism . The benzoyl chloride acts as an electrophile, reacting with nucleophilic sites on the target molecule.
Biochemical Pathways
The reactions of benzoyl chlorides can lead to the formation of carboxylic anhydrides, esters, and amides , which can participate in various biochemical reactions.
Action Environment
Environmental factors such as pH, temperature, and the presence of other reactive species can influence the compound’s action, efficacy, and stability. For instance, benzoyl chlorides are typically sensitive to moisture .
Properties
IUPAC Name |
3-methoxy-4-(trifluoromethyl)benzoyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClF3O2/c1-15-7-4-5(8(10)14)2-3-6(7)9(11,12)13/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDTSCEWYAIWTQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClF3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.